3-Hydroxy-N-methylpropanimidamide hydrochloride
Overview
Description
3-Hydroxy-N-methylpropanimidamide hydrochloride is a derivative of Vasopressin, a peptide hormone that regulates the body’s retention of water . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of 3-Hydroxy-N-methylpropanimidamide hydrochloride is C4H10N2O.ClH . The InChI code is 1S/C4H10N2O.ClH/c1-6-4(5)2-3-7;/h2,6-7H,3,5H2,1H3;1H .Physical And Chemical Properties Analysis
3-Hydroxy-N-methylpropanimidamide hydrochloride is a powder with a molecular weight of 138.6 . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Biotechnology and Bioengineering
Biological Production of 3-Hydroxypropionic Acid
Research has shown advancements in the biological production of 3-Hydroxypropionic acid (3-HP), a valuable platform chemical derived from glucose or glycerol, highlighting its potential applications in producing renewable chemicals and materials. Kumar, Ashok, and Park (2013) discuss microbial production methods, challenges, and future prospects for 3-HP production, a context relevant to understanding the broader applications of similar compounds in renewable chemical production (Kumar, Ashok, & Park, 2013).
Metabolic Engineering for Chemical Production
Jers et al. (2019) reviewed the state of the art in bio-production of 3-HP, including the yields and titers achieved in different microbial cell factories. This review also discusses methodologies that could potentially enhance the industrial relevance of cell factories for 3-HP production, which may apply to the synthesis and application of related compounds (Jers, Kalantari, Garg, & Mijakovic, 2019).
Environmental Engineering
Removal of Contaminants
Ali, Rachman, and Saleh (2017) developed a novel functionalized resin for the simultaneous removal of Cr(III) and organic dyes from aqueous solutions, showcasing an innovative application of material science in environmental cleanup. This research could potentially inform the development of materials for the removal of various contaminants, including those related to the use or production of "3-Hydroxy-N-methylpropanimidamide hydrochloride" (Ali, Rachman, & Saleh, 2017).
Material Science
3D Printing of Pharmaceutical Tablets
Khaled, Burley, Alexander, and Roberts (2014) explored the use of 3D printing technology for the creation of pharmaceutical bilayer tablets, demonstrating the potential for innovative drug formulation and delivery methods. This research underlines the importance of novel compounds and their formulations in developing advanced pharmaceutical products (Khaled, Burley, Alexander, & Roberts, 2014).
Safety And Hazards
properties
IUPAC Name |
3-hydroxy-N'-methylpropanimidamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2O.ClH/c1-6-4(5)2-3-7;/h7H,2-3H2,1H3,(H2,5,6);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZREHGAJNIDUAHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C(CCO)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-N-methylpropanimidamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-benzyl-2-[(2-fluorophenyl)methylsulfanyl]quinazolin-4-amine](/img/structure/B2874335.png)
![N-(propan-2-yl)-2-[(1,2,3,4-tetrahydroquinolin-6-yl)formamido]acetamide hydrochloride](/img/structure/B2874339.png)
![N-(2-methoxy-2-(o-tolyl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2874340.png)
![3-isopentyl-5-methyl-2-((3-methylbenzyl)thio)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one](/img/structure/B2874342.png)
![N-{[3-(trifluoromethyl)phenyl]methyl}acetamide](/img/structure/B2874345.png)
![2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide](/img/structure/B2874350.png)
![N-(3-chlorophenyl)-2-(3-cyclohexyl-2,4-dioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)acetamide](/img/structure/B2874356.png)